Cas no 2172170-46-4 (3-methanesulfonyl-3-methylbutane-1-sulfonamide)

• Product Name: 3-methanesulfonyl-3-methylbutane-1-sulfonamide
• CAS No: 2172170-46-4
• MF: C₆H₁₅NO₄S₂
• MW: 229.317599534988
• CID: 6233276
• PubChem ID: 165587122
• Update Time: 2025-10-31

3-methanesulfonyl-3-methylbutane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-3-methylbutane-1-sulfonamide
• EN300-1617809
• 2172170-46-4

• Inchi： 1S/C6H15NO4S2/c1-6(2,12(3,8)9)4-5-13(7,10)11/h4-5H2,1-3H3,(H2,7,10,11)
• InChI Key： IBEVPQXTJYJFGI-UHFFFAOYSA-N
• SMILES： S(C)(C(C)(C)CCS(N)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 229.04425031g/mol
• Monoisotopic Mass: 229.04425031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 111Ų

Additional information on 3-methanesulfonyl-3-methylbutane-1-sulfonamide

Recent Advances in the Study of 3-Methanesulfonyl-3-Methylbutane-1-Sulfonamide (CAS: 2172170-46-4)

The compound 3-methanesulfonyl-3-methylbutane-1-sulfonamide (CAS: 2172170-46-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative is being investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and drug development. The unique structural features of this compound, including its dual sulfonamide groups, make it a promising candidate for modulating biological pathways involved in various diseases.

Recent studies have focused on the synthesis and characterization of 3-methanesulfonyl-3-methylbutane-1-sulfonamide, with particular emphasis on its physicochemical properties and stability under different conditions. Researchers have employed advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to confirm the purity and structural integrity of the compound. These studies are crucial for ensuring the reproducibility of experimental results and the reliability of subsequent biological assays.

One of the key areas of investigation has been the compound's potential as an inhibitor of carbonic anhydrase enzymes. Preliminary in vitro studies suggest that 3-methanesulfonyl-3-methylbutane-1-sulfonamide exhibits moderate inhibitory activity against certain isoforms of carbonic anhydrase, which are implicated in conditions such as glaucoma, epilepsy, and cancer. The mechanism of inhibition appears to involve the coordination of the sulfonamide groups to the zinc ion in the enzyme's active site, a common feature of sulfonamide-based inhibitors.

In addition to its enzyme inhibitory properties, recent research has explored the pharmacokinetic profile of 3-methanesulfonyl-3-methylbutane-1-sulfonamide. Animal studies have provided initial insights into the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics. While the compound demonstrates reasonable oral bioavailability, its metabolic stability and potential for drug-drug interactions require further investigation to assess its suitability as a therapeutic agent.

Another promising avenue of research involves the modification of the 3-methanesulfonyl-3-methylbutane-1-sulfonamide scaffold to enhance its biological activity and selectivity. Structure-activity relationship (SAR) studies have identified specific positions on the molecule that can be modified to improve binding affinity to target proteins while minimizing off-target effects. These efforts have led to the development of several analogs with improved potency and selectivity profiles.

The safety profile of 3-methanesulfonyl-3-methylbutane-1-sulfonamide has also been a subject of recent investigation. Preliminary toxicological assessments indicate that the compound exhibits a favorable safety margin in acute toxicity studies, though chronic toxicity and genotoxicity studies are still ongoing. These findings are encouraging for the compound's potential progression into preclinical development.

Looking ahead, researchers are exploring the potential of 3-methanesulfonyl-3-methylbutane-1-sulfonamide in combination therapies and as part of drug delivery systems. The compound's chemical properties make it amenable to formulation approaches that could enhance its therapeutic efficacy. Additionally, computational modeling studies are being conducted to predict its interactions with various biological targets and to guide the design of more potent derivatives.

In conclusion, 3-methanesulfonyl-3-methylbutane-1-sulfonamide (CAS: 2172170-46-4) represents a promising chemical entity with multiple potential therapeutic applications. While significant progress has been made in understanding its biological activities and physicochemical properties, further research is needed to fully elucidate its mechanism of action and therapeutic potential. The ongoing studies on this compound and its derivatives may lead to the development of novel treatments for various diseases in the coming years.